Cas no 34632-69-4 (Ethyl 4-chloroquinazoline-2-carboxylate)

Ethyl 4-chloroquinazoline-2-carboxylate is a versatile quinazoline derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its reactive 4-chloro and ester functional groups make it a valuable building block for further derivatization, particularly in the development of kinase inhibitors and other biologically active compounds. The compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its well-defined structure allows for precise modifications, facilitating the creation of targeted molecular frameworks. Ethyl 4-chloroquinazoline-2-carboxylate is commonly employed in medicinal chemistry research due to its compatibility with a range of coupling and substitution reactions.
Ethyl 4-chloroquinazoline-2-carboxylate structure
34632-69-4 structure
Product Name:Ethyl 4-chloroquinazoline-2-carboxylate
CAS No:34632-69-4
MF:C11H9ClN2O2
MW:236.654361486435
MDL:MFCD04107645
CID:304666
PubChem ID:3477840
Update Time:2025-06-08

Ethyl 4-chloroquinazoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-chloroquinazoline-2-carboxylate
    • 2-Quinazolinecarboxylicacid, 4-chloro-, ethyl ester
    • ETHYL 4-CHLORO-2-QUINAZOLINECARBOXYLATE
    • 2-Carbethoxy-4-chlorchinazolin
    • 2-ethoxycarbonyl-4-chloroquinazoline
    • 4-Chloro-2-(ethoxycarbonyl)quinazoline
    • 4-chloro-quinazoline-2-carboxylic acid ethyl ester
    • 2-QUINAZOLINECARBOXYLIC ACID, 4-CHLORO-, ETHYL ESTER
    • PubChem17807
    • ZMAJSODACDWUAS-UHFFFAOYSA-N
    • SBB098664
    • Ethyl4-Chloroquinazoline-2-carboxylate
    • HP22913
    • TRA0057277
    • AB17516
    • SY005039
    • AB1000334
    • CS-0
    • 34632-69-4
    • SCHEMBL161315
    • A849484
    • MFCD04107645
    • Z988984042
    • AC2318
    • EN300-62924
    • CS-0041693
    • MS-1837
    • AC-26858
    • (S)-3-Amino-3-(3-chloro-phenyl)-propionicacid
    • J-521001
    • FT-0645523
    • DTXSID20392838
    • AKOS005067022
    • DB-028046
    • MDL： MFCD04107645
    • Inchi： 1S/C11H9ClN2O2/c1-2-16-11(15)10-13-8-6-4-3-5-7(8)9(12)14-10/h3-6H,2H2,1H3
    • InChI Key： ZMAJSODACDWUAS-UHFFFAOYSA-N
    • SMILES： ClC1=C2C=CC=CC2=NC(C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 236.03500
  • Monoisotopic Mass: 236.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 52.1

Experimental Properties

  • Density: 1.341
  • Melting Point: 100-101°C
  • Boiling Point: 391.3°C at 760 mmHg
  • Flash Point: 190.5℃
  • Refractive Index: 1.615
  • PSA: 52.08000
  • LogP: 2.45990

Ethyl 4-chloroquinazoline-2-carboxylate Security Information

  • Hazard Statement： H315-H319-H335
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Inert atmosphere,2-8°C

Ethyl 4-chloroquinazoline-2-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 4-chloroquinazoline-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E901790-250mg
Ethyl 4-Chloroquinazoline-2-carboxylate
 34632-69-4
250mg
 $69.00 2023-05-18
TRC
E901790-500mg
Ethyl 4-Chloroquinazoline-2-carboxylate
 34632-69-4
500mg
 $133.00 2023-05-18
TRC
E901790-1g
Ethyl 4-Chloroquinazoline-2-carboxylate
 34632-69-4
1g
 $ 155.00 2022-06-05
TRC
E901790-5g
Ethyl 4-Chloroquinazoline-2-carboxylate
 34632-69-4
5g
 $523.00 2023-05-18
TRC
E901790-10g
Ethyl 4-Chloroquinazoline-2-carboxylate
 34632-69-4
10g
 $988.00 2023-05-18
Chemenu
CM142652-1g
Ethyl 4-chloro-2-quinazolinecarboxylate
 34632-69-4 95%
1g
 $153 2021-08-05
Chemenu
CM142652-5g
Ethyl 4-chloro-2-quinazolinecarboxylate
 34632-69-4 95%
5g
 $421 2021-08-05
Chemenu
CM142652-10g
Ethyl 4-chloro-2-quinazolinecarboxylate
 34632-69-4 95%
10g
 $701 2021-08-05
Alichem
A189011005-5g
Ethyl 4-chloroquinazoline-2-carboxylate
 34632-69-4 95%
5g
 $486.00 2023-09-02
Alichem
A189011005-10g
Ethyl 4-chloroquinazoline-2-carboxylate
 34632-69-4 95%
10g
 $772.50 2023-09-02

Ethyl 4-chloroquinazoline-2-carboxylate Production Method

Ethyl 4-chloroquinazoline-2-carboxylate Related Literature

Related Categories

34632-69-4 (Ethyl 4-chloroquinazoline-2-carboxylate) Related Products

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent